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Introduction

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a type Il transmembrane
glycoprotein that functions as a key negative regulator of the innate immune system.[1][2] In
the tumor microenvironment, cancer cells can release the second messenger cyclic GMP-AMP
(cGAMP), which activates the STING (Stimulator of Interferon Genes) pathway in surrounding
immune cells, leading to an anti-tumor response.[3][4] ENPP1, however, is the dominant
hydrolase of extracellular cGAMP, effectively dampening this crucial anti-cancer immune
signaling pathway.[1][2][5] High expression of ENPP1 is correlated with poor prognosis in
various cancers.[1][6][7]

ENPP-1-IN-5 is a potent and selective small molecule inhibitor designed to block the enzymatic
activity of ENPP1.[8] By inhibiting ENPP1, ENPP-1-IN-5 is expected to increase the half-life of
extracellular cGAMP, thereby restoring and enhancing STING-mediated anti-tumor immunity.[9]
[10] These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to assess the biochemical, cellular, and in vivo efficacy of ENPP-1-
IN-5.

ENPP1-cGAS-STING Signaling Pathway
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The diagram below illustrates the central role of ENPP1 in modulating the cGAS-STING
pathway and the mechanism of action for an inhibitor like ENPP-1-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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